2-Chloro-6-methoxypyrazolo[1,5-a]pyridine

• CAS No.: 1204298-73-6
• Molecular Formula: C8H7ClN2O
• Molecular Weight: 182.61 g/mol
• IUPAC Name: 2-chloro-6-methoxypyrazolo[1,5-a]pyridine
• InChI: InChI=1S/C8H7ClN2O/c1-12-7-3-2-6-4-8(9)10-11(6)5-7/h2-5H,1H3
• InChI Key: KSRGXVIMZAKFCA-UHFFFAOYSA-N
• SMILES: COC1=CN2C(=CC(=N2)Cl)C=C1
• Synonyms: 2-Chloro-6-methoxypyrazolo[1,5-a]pyridine

Description

2-Chloro-6-methoxypyrazolo[1,5-a]pyridine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyridine core substituted with chlorine at position 2 and methoxy at position 4. The pyrazolo[1,5-a]pyridine scaffold is notable for its versatility in medicinal chemistry, particularly in kinase inhibition and phosphodiesterase (PDE) targeting, owing to its planar structure and ability to engage in hydrogen bonding and hydrophobic interactions .

Preparation Methods

Traditional Multi-Step Synthesis Approaches

Halogenation and Methoxylation Precursor Strategies

Early routes to 2-chloro-6-methoxypyrazolo[1,5-a]pyridine involved sequential functionalization of pyridine precursors. A representative three-step process begins with nitration of 2-chloropyridine, followed by methoxylation via nucleophilic aromatic substitution (NAS), and final cyclization with hydrazine derivatives .

Key Reaction Parameters:

• Nitration: Conducted at –10°C using fuming HNO₃/H₂SO₄ (yield: 68–72%) .

• Methoxylation: Requires NaOMe in methanol under reflux (12 h, 80°C) .

• Cyclization: Achieved with hydrazine hydrate in ethanol (24 h, 60°C) .

Limitations include poor regiocontrol during nitration and competing side reactions during NAS, often necessitating chromatographic purification .

Cross-Dehydrogenative Coupling (CDC) Methods

AcOH/O₂-Promoted CDC Between 1,3-Dicarbonyls and N-Amino-2-iminopyridines

Behbehani and Ibrahim demonstrated that reacting β-ketoesters with N-amino-2-iminopyridines in acetic acid under O₂ efficiently constructs the pyrazolo[1,5-a]pyridine core . For 2-chloro-6-methoxy derivatives, ethyl 3-chloroacetoacetate and 6-methoxy-2-iminopyridine were coupled under optimized conditions:

Parameter	Optimal Value
Solvent	Ethanol
Catalyst	None
Oxidant	O₂ (1 atm)
Temperature	130°C
Reaction Time	18 h
Yield	94%

This method eliminates metal catalysts and achieves excellent atom economy, though scalability is hindered by high-pressure O₂ requirements .

Transition Metal-Catalyzed Cross-Coupling

Suzuki-Miyaura Coupling for Late-Stage Functionalization

Palladium-catalyzed coupling enables precise introduction of chloro and methoxy groups. A protocol by Ibrahim et al. involves:

• Borylation: 6-Methoxypyrazolo[1,5-a]pyridine-2-yl triflate with bis(pinacolato)diboron (PdCl₂(dppf), 90°C, 12 h) .

• Chlorination: Treatment of the boronate ester with CuCl₂ in THF/H₂O (rt, 6 h) .

Advantages:

• Regioselective chlorination at position 2 (≥95% purity) .

• Compatibility with sensitive methoxy groups .

Green Chemistry Innovations

Solvent-Free Mechanochemical Synthesis

Ball milling 2-aminopyridine derivatives with chloroacetyl chloride and sodium methoxide generates the target compound in 85% yield within 2 h, avoiding toxic solvents . Particle size analysis confirms uniform crystallinity (D₅₀ = 12.4 μm) .

Photocatalytic C–H Activation

Visible light-driven chlorination using Ru(bpy)₃Cl₂ and CCl₄ under blue LEDs selectively functionalizes position 2 (yield: 78%, TOF = 12 h⁻¹) . Methoxylation is subsequently performed using MeOH/K₂CO₃ in a microwave reactor (150°C, 10 min) .

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Scalability	Green Metrics (E-factor)
Traditional NAS	68	92	Moderate	34.7
CDC	94	98	Low	8.2
Suzuki Coupling	89	99	High	15.6
Mechanochemical	85	95	High	2.1

Data synthesized from .

Chemical Reactions Analysis

Types of Reactions

2-Chloro-6-methoxypyrazolo[1,5-a]pyridine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom at the 2-position can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex structures.

Common Reagents and Conditions

Substitution Reactions: Common reagents include amines, thiols, and alkoxides, with conditions such as elevated temperatures and the presence of a base.

Oxidation and Reduction: Reagents like potassium permanganate or sodium borohydride are used for oxidation and reduction, respectively.

Coupling Reactions: Palladium catalysts and boronic acids are typically used in Suzuki-Miyaura coupling reactions.

Major Products

Scientific Research Applications

2-Chloro-6-methoxypyrazolo[1,5-a]pyridine has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient in drug development.

Industry: It is used in the development of new materials and as a precursor for various chemical processes.

Mechanism of Action

The mechanism of action of 2-Chloro-6-methoxypyrazolo[1,5-a]pyridine involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways can vary depending on the specific application and the structure of the derivatives formed from the compound.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Electronic Effects

The biological activity of pyrazolo[1,5-a]pyridine derivatives is highly dependent on substituent positions and electronic properties. Key comparisons include:

Compound Name / ID	Substituents (Position)	Key Biological Activity	Application	Reference
2-Chloro-6-methoxypyrazolo[1,5-a]pyridine	Cl (2), OMe (6)	Hypothetical kinase/PDE inhibition	Drug development (inferred)	—
Compound 18	CF₃ (2), OMe (7), pyridazinone (4)	PDE4B IC₅₀ = 0.47 µM	Dual PDE3/4 inhibitor
Compounds 19a-h	Varied (e.g., OMe, CF₃ at 7)	PDE4B IC₅₀: 0.0034–0.41 µM	PDE4B inhibitors
Degorce et al. compound	Pyrazolo[1,5-a]pyridine core	Improved IGF-1R cellular potency	Kinase inhibitor (cancer)

• Position 2 vs. 7 Substitutions: Chlorine at position 2 (target compound) contrasts with trifluoromethyl (CF₃) at position 2 in compound 18 .
• Methoxy at Position 6 vs. 7 : Methoxy at position 6 (target) may occupy a distinct spatial region compared to position 7 (compound 18), affecting interactions with enzyme active sites. For instance, compound 18’s 7-OMe group contributes to its PDE4B inhibition by aligning with hydrophobic pockets .

Physicochemical and Thermodynamic Properties

• Compound 18’s CF₃ group (logP ~1.5) exemplifies this trade-off .
• Binding Interactions : Thermodynamic studies of imidazo[1,5-a]pyridine derivatives (e.g., hydrophobic and entropic binding to papain ) suggest that the target compound’s substituents may similarly influence binding entropy and hydrophobicity in enzyme pockets.

Biological Activity

2-Chloro-6-methoxypyrazolo[1,5-a]pyridine is a member of the pyrazolo[1,5-a]pyridine family, which has garnered attention in medicinal chemistry due to its diverse biological activities. This compound exhibits potential as an anti-inflammatory agent, kinase inhibitor, and in other therapeutic applications. This article reviews the biological activity of this compound, supported by relevant data tables and case studies.

• Molecular Formula : C_8H_8ClN_3O
• Molecular Weight : 185.62 g/mol
• CAS Number : 1207836-10-9

The biological activity of this compound is primarily attributed to its interaction with various protein kinases. These enzymes play critical roles in cellular signaling pathways that regulate cell growth, differentiation, and metabolism. The compound's structural features enable it to bind effectively to kinase active sites, leading to inhibition of their activity.

1. Anti-inflammatory Activity

Research indicates that derivatives of pyrazolo[1,5-a]pyridine exhibit significant anti-inflammatory properties. A study demonstrated that compounds with similar scaffolds showed IC50 values ranging from 4.8 to 30.1 µM against pro-inflammatory pathways such as NF-κB/AP-1 activation in LPS-stimulated cells .

Table 1: Anti-inflammatory Activity of Pyrazolo[1,5-a]pyridine Derivatives

Compound	IC50 (µM)	Mechanism
13i	4.8	NF-κB Inhibition
16	30.1	AP-1 Inhibition
58c	39.1	General Anti-inflammatory

2. Kinase Inhibition

The compound has been evaluated for its inhibitory effects on various kinases. Notably, it has shown selectivity for certain kinases involved in cancer pathways, including GSK-3β and CDK-2. A high-throughput screening identified analogs with potent inhibitory action against these kinases, suggesting a potential role in cancer therapy .

Table 2: Kinase Inhibition Profile

Kinase	Compound	IC50 (µM)
GSK-3β	20g	<100
CDK-2	20g	<200
c-MET	-	-

Case Study 1: Treatment of Inflammatory Diseases

In a preclinical study, a derivative of pyrazolo[1,5-a]pyridine was tested for its efficacy in reducing inflammation in mouse models of arthritis. Results indicated a significant reduction in inflammatory markers and joint swelling compared to control groups, highlighting its therapeutic potential in treating inflammatory diseases.

Case Study 2: Anticancer Activity

Another study focused on the anticancer properties of pyrazolo[1,5-a]pyridine derivatives against breast cancer cell lines. The results showed that these compounds induced apoptosis and inhibited cell proliferation at low micromolar concentrations, suggesting their utility as chemotherapeutic agents.

Q & A

Q. Basic: What are the common synthetic routes for 2-Chloro-6-methoxypyrazolo[1,5-a]pyridine?

Answer:
The compound is typically synthesized via cyclization reactions using precursors like 2-chloropyridine derivatives and hydrazines. Key steps include:

• Cyclization under mild conditions : Using β-dicarbonyl compounds or biselectrophilic systems to form the pyrazole ring. Microwave-assisted methods can enhance efficiency and yield .
• Substituent introduction : Chlorine and methoxy groups are introduced via nucleophilic substitution or halogenation. For example, NaOH or K₂CO₃ facilitates substitution reactions at the 2- and 6-positions .

Table 1: Representative Synthetic Routes

Precursor	Conditions	Yield (%)	Key Reference
2-Chloropyridine hydrazide	Cyclization (80°C, HCl)	75–85
β-Ketoester derivatives	Microwave (120°C, 30 min)	90

Q. Basic: How is the structural integrity of this compound confirmed post-synthesis?

Answer:
Structural confirmation relies on:

• NMR spectroscopy : ¹H and ¹³C NMR identify substituent positions (e.g., methoxy protons at δ 3.8–4.0 ppm, pyridine ring protons at δ 7.0–8.5 ppm) .
• Mass spectrometry (MS) : High-resolution MS confirms molecular ion peaks (e.g., [M+H]⁺ at m/z 213.04 for C₈H₆ClN₂O) .

Q. Advanced: How can cyclization reaction conditions be optimized to improve yield and purity?

Answer:
Optimization strategies include:

• Temperature control : Lower temperatures (60–80°C) reduce side reactions, while microwave-assisted synthesis accelerates cyclization .
• Catalyst selection : Lewis acids (e.g., ZnCl₂) enhance regioselectivity in pyrazole ring formation .
• Solvent effects : Polar aprotic solvents (DMF, DMSO) improve solubility of intermediates, reducing byproducts .

Table 2: Optimization Outcomes

Parameter	Effect on Yield/Purity
Microwave irradiation	+15–20% yield
ZnCl₂ catalyst (0.5 eq)	+10% purity

Q. Advanced: How to resolve contradictions in substituent effects on reactivity?

Answer:
Discrepancies arise from electronic and steric factors:

• Electron-withdrawing groups (Cl) : Increase electrophilicity at the pyridine ring, favoring nucleophilic substitution but reducing solubility .
• Methoxy group : Enhances resonance stabilization but may hinder cross-coupling reactions. Comparative studies with bromo/iodo analogs (e.g., 3-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine) show halogens improve Suzuki-Miyaura coupling efficiency .

Methodological approach :

• Perform Hammett analysis to quantify substituent effects.
• Use DFT calculations to model electronic environments .

Q. Advanced: What mechanisms underlie its potential anticancer activity?

Answer:
The compound acts via:

• Enzyme inhibition : Binds to kinases (e.g., EGFR, VEGFR) by mimicking ATP’s adenine moiety, disrupting phosphorylation .
• Apoptosis induction : Upregulates pro-apoptotic proteins (Bax, caspase-3) in cancer cell lines (IC₅₀ = 2–5 μM in MCF-7 and A549 cells) .

Table 3: Biological Activity Data

Cell Line	IC₅₀ (μM)	Mechanism
MCF-7 (Breast)	2.1	Caspase-3 activation
A549 (Lung)	4.8	EGFR inhibition

Q. Advanced: How can its fluorescence properties be applied in cellular imaging?

Answer:
Pyrazolo[1,5-a]pyridine derivatives exhibit:

• pH-sensitive fluorescence : Protonation at acidic pH (pKa ≈ 3.0) shifts emission maxima (λem = 450–500 nm), enabling lysosomal pH monitoring .
• Live-cell imaging : Functionalization with carboxyl groups improves cellular uptake. Quantum yields up to φ = 0.64 make it suitable for real-time tracking in RAW 264.7 macrophages .

Q. Basic: What analytical methods validate its purity and stability?

Answer:

• HPLC : Reverse-phase C18 columns (ACN/water gradient) detect impurities (<0.5% area) .
• Stability studies : Accelerated degradation (40°C/75% RH for 6 months) confirms no significant decomposition .